5-(2-naphthyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-naphthalen-2-yl-2-piperidin-1-yl-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C22H20N4O/c27-21-19-18(17-9-8-15-6-2-3-7-16(15)14-17)10-11-23-20(19)24-22(25-21)26-12-4-1-5-13-26/h2-3,6-11,14H,1,4-5,12-13H2,(H,23,24,25,27)
• InChI Key: KWCMRSUZGHHSLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=NC=CC(=C3C(=O)N2)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol

Description

5-(2-naphthyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one, also known as JNJ-40411813, is a novel compound that has been the subject of extensive research in recent years. This compound has shown great potential in the field of neuroscience and has been studied for its potential use in treating various neurological disorders. In

Mechanism of Action

The mechanism of action of 5-(2-naphthyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been shown to have a high affinity for the dopamine D2 receptor and has been studied for its potential use as a D2 receptor antagonist. This compound has also been shown to have a high affinity for the serotonin 5-HT1A receptor and has been studied for its potential use as a 5-HT1A receptor agonist.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(2-naphthyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one are not fully understood. However, this compound has been shown to have a high affinity for the dopamine D2 receptor and has been studied for its potential use as a D2 receptor antagonist. Additionally, this compound has been shown to have a high affinity for the serotonin 5-HT1A receptor and has been studied for its potential use as a 5-HT1A receptor agonist.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-naphthyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments are its high affinity for the dopamine D2 receptor and serotonin 5-HT1A receptor. However, the limitations of using this compound in lab experiments are its complex synthesis method and the lack of understanding of its mechanism of action.

Future Directions

The future directions for the research on 5-(2-naphthyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one are vast. Some potential future directions include further studies on its mechanism of action, optimization of the synthesis method to improve yield and purity, and studies on its potential use in treating various neurological disorders. Additionally, this compound has been studied for its potential use as a PET imaging agent for the dopamine D2 receptor, and future research could focus on its use in this area.

Synthesis Methods

The synthesis of 5-(2-naphthyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a complex process that involves multiple steps. The synthesis begins with the reaction of 2-amino-5-bromo-naphthalene with 2,3-dichloro-5,6-dicyanopyrazine to form the intermediate compound, which is then treated with piperidine to form the final product. The synthesis of this compound has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

5-(2-naphthyl)-2-(1-piperidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential use in treating various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been shown to have a high affinity for the dopamine D2 receptor and has been studied for its potential use as a D2 receptor antagonist. Additionally, this compound has been studied for its potential use as a PET imaging agent for the dopamine D2 receptor.